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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the spectrochemical

analysis of various oxide materials using lithium tetraborate-based fusion. This sample

preparation technique is essential for overcoming matrix effects and ensuring complete

dissolution of refractory oxides, leading to accurate and reproducible results in X-ray

Fluorescence (XRF) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-

OES).

Introduction to Lithium Borate Fusion
Lithium borate fusion is a sample preparation technique where an oxidized sample is dissolved

in a molten salt flux at high temperatures (typically 1000-1200°C).[1][2] The most commonly

used fluxes are lithium tetraborate (Li₂B₄O₇) and lithium metaborate (LiBO₂), or mixtures

thereof.[1][3] This process transforms heterogeneous, powdered samples into homogeneous

glass beads for XRF analysis or acidic solutions for ICP-OES/MS analysis.[1][3]

Key Advantages:

Eliminates Mineralogical and Particle Size Effects: By creating a solid solution, the fusion

process mitigates errors arising from variations in the sample's physical properties.[1]
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Complete Dissolution of Refractory Materials: It is highly effective for dissolving a wide range

of materials that are resistant to acid digestion, such as silicates, aluminates, and chromites.

[2][4]

Improved Accuracy and Precision: Leads to more accurate and reproducible analytical

results compared to pressed powder methods for XRF or acid digestion for ICP.[3][5]

Versatility: Applicable to a wide array of oxide-based materials, including geological samples,

ceramics, cements, and metal alloys.[2][6][7]

Flux Selection and Sample Considerations
The choice of flux is critical for successful fusion and depends on the chemical nature of the

sample. A general principle is to match the acidity/basicity of the flux to the sample.[1][8]

Lithium Tetraborate (Li₂B₄O₇): An acidic flux, it is well-suited for the dissolution of basic

oxides like CaO, MgO, and other carbonate-rich materials.[1][2]

Lithium Metaborate (LiBO₂): A basic flux, it is effective for dissolving acidic oxides such as

SiO₂ and Al₂O₃.[1][2] It has a lower melting point than lithium tetraborate, which can be

advantageous.[3][9]

Mixed Fluxes: Mixtures of lithium tetraborate and metaborate are often used as general-

purpose fluxes. A 50:50 or 66:34 lithium tetraborate to metaborate ratio can handle a wide

variety of materials with both acidic and basic components.[3][9]

Sample Pre-treatment:

Samples should be finely pulverized (typically to -200 mesh) to ensure a large surface area

for reaction with the flux.[10]

For samples with high volatile content or organic matter, ignition at a controlled temperature

(e.g., 500°C) prior to fusion is recommended to prevent sample loss and crucible damage.[2]

Sulfide-containing samples should be roasted in air to convert sulfides to sulfates.[2]
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Protocol for XRF Analysis of Geological Oxides
This protocol is suitable for the analysis of major and trace elements in rock and mineral

samples.

Materials and Equipment:

Lithium tetraborate flux (or a suitable mixture with lithium metaborate)

Pulverized oxide sample

Platinum-gold (95%-5%) crucibles and molds

Automated fusion machine or a muffle furnace capable of reaching 1100-1200°C

XRF spectrometer

Procedure:

Weighing: Accurately weigh the sample and flux. A common flux-to-sample ratio for

geological materials is 10:1 (e.g., 5 g flux to 0.5 g sample).[2] For low dilution analysis, a 2:1

ratio can also be used.[5]

Mixing: Thoroughly mix the sample and flux within the platinum crucible.

Fusion: Place the crucible in the fusion machine or muffle furnace. A typical fusion program

involves heating to 1000-1100°C for 5-10 minutes with agitation to ensure homogenization.

[5][6]

Casting: Pour the molten mixture into a pre-heated platinum mold and allow it to cool to form

a flat, homogeneous glass disc.

Analysis: Analyze the resulting glass bead using an XRF spectrometer.

Protocol for ICP-OES/MS Analysis of Alumino-Silicate
Ores
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This protocol is designed for the complete dissolution of ore samples for subsequent analysis

by ICP.

Materials and Equipment:

Lithium metaborate/tetraborate mixed flux

Pulverized ore sample

Graphite or platinum crucibles

Muffle furnace or automated fusion instrument

Dilute nitric acid (e.g., 5% v/v)

Volumetric flasks and other standard laboratory glassware

ICP-OES or ICP-MS instrument

Procedure:

Weighing: Weigh approximately 0.2 g of the sample and 1.5 g of a lithium

metaborate/tetraborate flux mixture into a crucible.[10]

Fusion: Heat the crucible in a furnace at approximately 1000°C for 30 minutes or until a

clear, homogeneous melt is obtained.[5]

Dissolution: Carefully and quickly pour the hot molten bead into a beaker containing a stirred

solution of 5% nitric acid.[4] The volume of acid should be sufficient to achieve the desired

final dilution (e.g., 100 mL).

Final Preparation: Continue stirring until the bead is completely dissolved. The solution can

then be further diluted as necessary for the specific elements and concentration ranges

being analyzed.

Analysis: Introduce the final solution into the ICP-OES or ICP-MS for elemental analysis.

Quantitative Data Summary
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The following tables summarize typical analytical performance data obtained using lithium
tetraborate fusion for spectrochemical analysis.

Table 1: XRF Analysis of Major Oxides in Geological Reference Materials

Oxide Certified Value (%)
Measured Value
(%)

Precision (RSD %)

SiO₂ 63.19 63.15 0.2

Al₂O₃ 17.21 17.23 0.3

Fe₂O₃ 5.39 5.40 0.5

CaO 4.98 4.97 0.4

MgO 2.55 2.56 0.6

K₂O 2.93 2.92 0.5

Na₂O 3.54 3.55 0.7

Data synthesized from typical performance characteristics of XRF analysis following lithium

borate fusion.

Table 2: ICP-MS Analysis of Trace Elements in Geological Samples after Fusion

Element Detection Limit (ppm) Accuracy (% Recovery)

Ba 0.1 98-105

Cr 0.5 95-103

Ni 0.3 97-104

Sr 0.2 98-106

V 0.4 96-102

Y 0.1 99-105

Zr 0.2 95-101
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Data representative of achievable limits and accuracy for trace element analysis post-fusion.

Actual values may vary based on instrumentation and specific matrix.[4]

Visualized Workflows
The following diagrams illustrate the key experimental workflows.

Sample Preparation Fusion Process

Oxide Sample Weigh Sample & Flux Mix in Pt Crucible Heat to 1000-1100°C Pour into Pt Mold Cool to Glass Bead XRF Spectrometer
Analysis

Click to download full resolution via product page

Caption: Workflow for XRF analysis using lithium tetraborate fusion.

Sample Preparation Fusion & Dissolution

Oxide Sample Weigh Sample & Flux Mix in Crucible Heat to ~1000°C Pour into Dilute Acid Stir to Dissolve ICP-OES/MS
Analysis

Sample Type?

Acidic Oxide
(e.g., SiO2)

Basic Oxide
(e.g., CaO) Mixed/Unknown

Use Lithium Metaborate
(LiBO2)

Use Lithium Tetraborate
(Li2B4O7)

Use Mixed Flux
(Li2B4O7/LiBO2)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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